![molecular formula C11H16ClN3S B5835320 N-(3-chlorophenyl)-N'-[2-(dimethylamino)ethyl]thiourea](/img/structure/B5835320.png)
N-(3-chlorophenyl)-N'-[2-(dimethylamino)ethyl]thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-chlorophenyl)-N'-[2-(dimethylamino)ethyl]thiourea, commonly known as DMTU, is a synthetic compound that has been widely used in scientific research. It is a thiourea derivative that has been synthesized by many researchers due to its unique properties. DMTU has been found to have a wide range of applications in scientific research, including its use as an antioxidant, a scavenger of reactive nitrogen species, and a metal chelator.
Mechanism of Action
DMTU acts as an antioxidant by scavenging free radicals and reactive oxygen species. It also acts as a scavenger of reactive nitrogen species by reacting with nitric oxide and peroxynitrite. DMTU can also chelate metal ions, which prevents them from participating in oxidative reactions. The ability of DMTU to scavenge free radicals and reactive nitrogen species makes it useful in the study of oxidative stress and its role in various diseases.
Biochemical and Physiological Effects:
DMTU has been found to have a wide range of biochemical and physiological effects. It has been shown to protect cells from oxidative stress-induced damage and apoptosis. DMTU has also been found to protect against ischemia-reperfusion injury in various organs, including the heart and brain. Additionally, DMTU has been found to have anti-inflammatory effects, which makes it useful in the study of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of DMTU is its ability to scavenge free radicals and reactive nitrogen species. This makes it useful in the study of oxidative stress and its role in various diseases. Additionally, DMTU is relatively easy to synthesize and is commercially available. However, one of the major limitations of DMTU is its potential to interfere with other biological processes. DMTU has been found to inhibit the activity of some enzymes, which can affect the results of experiments.
Future Directions
There are several future directions for the study of DMTU. One area of research is the study of the role of oxidative stress in various diseases, including cancer, cardiovascular disease, and neurodegenerative diseases. Additionally, DMTU could be used as a tool to study the role of reactive nitrogen species in various biological processes. Another area of research is the development of new derivatives of DMTU that have improved properties, such as increased potency or selectivity. Finally, DMTU could be used in the development of new therapeutics for the treatment of various diseases.
Synthesis Methods
DMTU can be synthesized by reacting 3-chloroaniline with N,N-dimethylethylenediamine in the presence of thiourea. The reaction is carried out in anhydrous ethanol at room temperature. The product is then purified by recrystallization from ethanol to obtain pure DMTU.
Scientific Research Applications
DMTU has been extensively used in scientific research due to its unique properties. It has been found to be a potent antioxidant and a scavenger of reactive nitrogen species. DMTU has also been used as a metal chelator, which makes it useful in the study of metal-induced oxidative stress. Additionally, DMTU has been used as a tool to study the role of reactive nitrogen species in various biological processes.
Properties
IUPAC Name |
1-(3-chlorophenyl)-3-[2-(dimethylamino)ethyl]thiourea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16ClN3S/c1-15(2)7-6-13-11(16)14-10-5-3-4-9(12)8-10/h3-5,8H,6-7H2,1-2H3,(H2,13,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWAJMROHTFWTPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCNC(=S)NC1=CC(=CC=C1)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.